Cas no 689174-92-3 (Benzoic acid, 2-(dimethylamino)-3-(trifluoromethyl)-)

• Product Name: Benzoic acid, 2-(dimethylamino)-3-(trifluoromethyl)-
• CAS No: 689174-92-3
• MF: C₁₀H₁₀F₃NO₂
• MW: 233.187113285065
• CID: 1731769
• Update Time: 2024-11-18

Benzoic acid, 2-(dimethylamino)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(dimethylamino)-3-(trifluoromethyl)-

• Inchi： 1S/C10H10F3NO2/c1-14(2)8-6(9(15)16)4-3-5-7(8)10(11,12)13/h3-5H,1-2H3,(H,15,16)
• InChI Key： WMOWLYLFQRMAGC-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(C(F)(F)F)=C1N(C)C

Computed Properties

• Exact Mass: 233.0664

Experimental Properties

• Density: 1.344±0.06 g/cm3(Predicted)
• Boiling Point: 289.6±40.0 °C(Predicted)
• PSA: 40.54
• pka: 0.97±0.10(Predicted)